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Compound of Interest

Compound Name: Thulium sulfide (Tm2S3)

Cat. No.: B077983

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the monoclinic crystal
structure of the delta-phase of thulium sesquisulfide (d-Tm2Ss). The following sections detail
the crystallographic data, experimental methodologies for its characterization, and
visualizations of its structural arrangement, offering valuable insights for materials science and
drug development applications where crystalline structures are of paramount importance.

Crystallographic Data Summary

The crystal structure of 8-Tm2Ss has been determined through single-crystal X-ray diffraction
analysis. The compound crystallizes in the monoclinic system, belonging to the P21/m space
group.[1][2][3] This structure is isostructural with 3-H02S3.[2] A summary of the key
crystallographic and experimental data is presented in Table 1.

Table 1: Experimental and Crystallographic Data for 8-Tm2Ss[2]
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Parameter Value
Formula Tm2Ss
Crystal System Monoclinic
Space Group P21/m
Pearson Symbol mP30
Lattice Parameter a (A) 10.0626(14)
Lattice Parameter b (A) 3.9675(5)
Lattice Parameter ¢ (A) 17.396(2)
Angle B (°) 98.655(11)
Unit Cell Volume (A3) 686.60(16)
Z (Formula units per cell) 6

Diffractometer

Xcalibur3™ CCD

Unique Reflections 1425
R1 0.0425
WR2 0.0834

The atomic positions and equivalent isotropic displacement parameters for 5-Tm2Ss are

detailed in Table 2. All atoms occupy the Wyckoff site 2e.[2]

Table 2: Atomic Positional and Displacement Parameters for 8-Tm2S3[2]
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Atom X z Ueq

Tmi 0.0031(1) 0.3168(1) 0.010(1)
Tm2 0.1437(1) 0.0934(1) 0.010(1)
Tm3 0.2598(1) 0.5050(1) 0.011(1)
Tm4 0.3958(1) 0.2917(1) 0.010(1)
Tm5 0.6385(1) 0.1084(1) 0.011(1)
Tmé6 0.8870(1) 0.4965(1) 0.010(1)
S1 0.0315(4) 0.8859(2) 0.012(1)
S2 0.1659(4) 0.6868(2) 0.013(1)
S3 0.2815(4) 0.2001(2) 0.013(1)
sS4 0.4079(4) 0.8988(2) 0.013(1)
S5 0.5292(4) 0.4005(2) 0.013(1)
S6 0.6555(4) 0.6953(2) 0.012(1)
S7 0.7766(4) 0.2085(2) 0.012(1)
S8 0.9022(4) 0.3975(2) 0.013(1)
S9 0.9255(4) 0.0768(2) 0.012(1)

The interatomic distances in 8-Tm2Ss reveal the coordination environments of the thulium and
sulfur atoms. The Tm-S distances range from approximately 2.59 A to 2.9 A.[2] The thulium
atoms exhibit coordination numbers of 6 and 7, while the sulfur atoms have coordination
numbers of 4 and 5.[1][2][3]

Experimental Protocols

The determination of the crystal structure of -Tm2Ss involved the following key experimental
procedures:

Single Crystal Synthesis
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Single crystals of -Tm2Ss were obtained as a by-product during the systematic investigation of
the ternary Tm-Ni-S system.[2]

X-ray Diffraction Analysis

A single crystal of 3-Tm2Ss was selected for X-ray diffraction analysis. The data was collected
using an Xcalibur3™ CCD automatic diffractometer.[1][2][3] The structure was solved by direct
methods in the space group P21/m, which confirmed that it is isostructural with -H02Ss.[2] The
atomic parameters were subsequently refined in the anisotropic approximation.[2]

Visualizations

The following diagrams illustrate the coordination environments and the overall crystal structure
of 6-Tma2Ss.
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Coordination environments of Thulium and Sulfur atoms.
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Experimental workflow for the crystal structure determination.
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Hierarchical structure of d-Tm2Ss from polyhedra to 3D framework.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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